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Imidazolines
Imidazolines are a class of heterocyclic compounds characterized by the presence of an imidazole ring, which consists of a three-membered nitrogen-containing ring with two additional substituents. These substances exhibit diverse chemical and biological properties due to their unique structure.
Structurally, imidazolines feature a five-membered ring containing one nitrogen atom that is double-bonded to another nitrogen atom (N=N), along with two carbon atoms. The presence of the N=N group confers electronic delocalization, influencing the molecule's reactivity and stability. Imidazoline compounds are commonly utilized in various applications including pharmaceuticals, agrochemicals, and as precursors for other heterocycles.
In the pharmaceutical industry, imidazolines have shown potential as anticonvulsants, analgesics, and anti-inflammatory agents due to their ability to modulate ion channels. In agriculture, they are used as herbicides, with certain selective properties allowing them to target specific plant species effectively while minimizing harm to others.
Overall, the versatile nature of imidazolines makes them a valuable tool in both research and industry, offering opportunities for innovation across multiple sectors.
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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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BORAGE OIL Cas No: 84012-16-8 -
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